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Compound of Interest

Compound Name: 2-Chloromandelic acid

Cat. No.: B083355

Proper handling and disposal of 2-Chloromandelic acid are critical for ensuring laboratory
safety and environmental protection. This guide provides detailed, step-by-step procedures for
researchers, scientists, and drug development professionals. The following protocols are based
on safety data sheets (SDS) and established laboratory safety practices.

Essential Safety and Handling Precautions

Before handling 2-Chloromandelic acid, ensure that all necessary safety measures are in
place. This includes the availability of appropriate personal protective equipment (PPE) and
access to emergency facilities.

Personal Protective Equipment (PPE)

Proper PPE is mandatory to prevent skin and eye contact, as well as inhalation of the
powdered substance.
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PPE Category

Specification

Rationale

Eye/Face Protection

Chemical safety goggles or
eyeglasses compliant with
OSHA 29 CFR 1910.133 or
European Standard EN166.[1]

Protects against dust particles
and potential splashes, as the
substance can cause serious

eye irritation.[2]

Hand Protection

Wear appropriate protective
gloves (e.g., nitrile rubber).
Gloves must be inspected
before use and disposed of
according to good laboratory

practices.[3]

Prevents skin contact, as the

acid causes skin irritation.[2]

Body Protection

A lab coat or other protective
clothing should be worn to

prevent skin exposure.[1]

Minimizes the risk of skin

contact with the solid chemical.

Respiratory Protection

For nuisance exposures, a
type P95 (US) or type P1 (EU
EN 143) particle respirator is
recommended. For higher-
level protection, use type
OV/AG/P99 (US) or type
ABEK-P2 (EU EN 143)

respirator cartridges.[3]

Required when adequate
ventilation is not available or
when handling generates
significant dust, as the
substance may cause

respiratory irritation.[1][2]

Workstation Setup Always handle 2-Chloromandelic acid in a well-ventilated area, preferably

within a chemical fume hood.[1][3] Ensure that an eyewash station and a safety shower are

located close to the workstation.[1]

Accidental Release Measures: Spill Cleanup

Protocol

In the event of a spill, immediate and appropriate action is necessary to contain the substance

and prevent exposure.

Experimental Protocol for Spill Cleanup:
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o Evacuate Personnel: If the spill is large, evacuate non-essential personnel from the
immediate area.[3]

o Ensure Ventilation: Maintain adequate ventilation to disperse any airborne dust.[3]

o Don PPE: Before addressing the spill, put on all required personal protective equipment as
detailed in the table above.

o Contain the Spill: Prevent the spread of the solid material. Avoid actions that create dust.[3]

o Collect the Material: Carefully sweep or shovel the spilled solid into a suitable, labeled, and
closed container for disposal.[1][3] Do not use methods that generate dust, such as dry
sweeping with a coarse brush.

o Decontaminate the Area: Once the bulk material is collected, decontaminate the spill area
with soap and plenty of water.

» Dispose of Waste: The container with the collected spill material and any contaminated
cleaning materials must be treated as hazardous waste and disposed of according to the
procedures outlined in Section 3.

Proper Disposal Procedures for 2-Chloromandelic
Acid
Disposal of 2-Chloromandelic acid and its contaminated packaging must be handled by a

licensed professional waste disposal service.[3] Do not attempt to dispose of this chemical via
standard laboratory drains or as regular solid waste.

Waste Disposal Protocol:
» Waste Collection:

o Collect surplus and non-recyclable 2-Chloromandelic acid in a designated, compatible,
and clearly labeled waste container.[3]

o Ensure the container is kept tightly closed when not in use.[2]
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o Store the waste container in a cool, dry, and well-ventilated area away from incompatible
materials such as strong oxidizing agents, acids, and bases.[2]

e Engage a Licensed Disposal Company:

o Contact your institution's Environmental Health and Safety (EHS) office to arrange for

pickup and disposal.

o The recommended method of disposal is incineration in a chemical incinerator equipped
with an afterburner and scrubber.[3]

o Contaminated Packaging Disposal:

o Dispose of contaminated packaging and liners in the same manner as the unused product.
[3] Do not reuse containers that have held 2-Chloromandelic acid.

The logical workflow for handling and disposing of 2-Chloromandelic acid is illustrated in the

diagram below.
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Waste Identification:
2-Chloromandelic Acid

Type of Waste?

Routine Disposal

Bulk / Unused Product /
Contaminated Labware

Small Spill

1. Don Full PPE 1. Collect in a Designated,
(Goggles, Gloves, Respirator) Compatible, Closed Container

2. Sweep/Shovel into a
Suitable Container 2. Label Container Clearly
(Avoid Creating Dust)

3. Label Container as
'Hazardous Waste'

3. Store in a Cool, Dry,
‘Well-Ventilated Area

Contact Licensed Professional
Waste Disposal Service
(e.g., via EHS Office)

Final Disposal Method:
Chemical Incineration

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-Chloromandelic acid.

Chemical and Physical Properties
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Understanding the properties of 2-Chloromandelic acid can help in its safe handling and

storage.
Property Value
Molecular Formula CsH7CIO3[2]
Molecular Weight 186.59 g/mol [2][4]
Appearance Light cream powder solid[2]
Stability Stable under normal conditions.[1][2]
Strong oxidizing agents, acids, strong bases,
Incompatibilities strong reducing agents, acid anhydrides, acid

chlorides.[1][2]

Carbon monoxide (CO), Carbon dioxide (COz2),

Hazardous Decomposition Products )
Hydrogen chloride gas.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b083355?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

